N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-cyclohexylacetamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2-cyclohexylacetamide
• InChI: InChI=1S/C19H26N4O2/c20-13-17-19(22-11-10-21-17)25-16-8-6-15(7-9-16)23-18(24)12-14-4-2-1-3-5-14/h10-11,14-16H,1-9,12H2,(H,23,24)
• InChI Key: MWWTYTZHYUZQKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-cyclohexylacetamide, also known as CX717, is a potent and selective positive allosteric modulator of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. It has been shown to enhance cognitive function and improve learning and memory in preclinical studies.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been directed towards synthesizing compounds with potential therapeutic benefits. For instance, the synthesis of new heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, was reported. These compounds, derived from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, showcase the exploration of novel chemical entities for insecticidal applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Pharmacological Applications

Several studies have focused on the pharmacological potentials of compounds with similar structures. For instance, compounds synthesized for insecticidal assessment against Spodoptera littoralis indicate the exploration of chemical compounds for agricultural and pest control applications (Fadda et al., 2017). Additionally, the synthesis of pseudopeptidic (S)-6-amino-5-oxo-1,4-diazepines and (S)-3-benzyl-2-oxo-1,4-benzodiazepines through an Ugi 4CC Staudinger/aza-Wittig sequence presents a method for creating enantiomerically pure compounds for new drug design (Lecinska, Corres, Moreno, García-Valverde, Marcaccini, & Torroba, 2010).